Cas no 1339567-80-4 (1-methyl-5-(methylamino)piperidin-2-one)

• Product Name: 1-methyl-5-(methylamino)piperidin-2-one
• CAS No: 1339567-80-4
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD20382376
• CID: 5217454
• PubChem ID: 64656761
• Update Time: 2025-08-05

1-methyl-5-(methylamino)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(methylamino)piperidin-2-one
• 2-Piperidinone, 1-methyl-5-(methylamino)-
• SCHEMBL15142797
• 1339567-80-4
• G72468
• AKOS013983126
• CS-0349001
• EN300-216625

• MDL： MFCD20382376
• Inchi： 1S/C7H14N2O/c1-8-6-3-4-7(10)9(2)5-6/h6,8H,3-5H2,1-2H3
• InChI Key： TZLRGJWZHGMDJP-UHFFFAOYSA-N
• SMILES： O=C1CCC(CN1C)NC

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 32.299

Additional information on 1-methyl-5-(methylamino)piperidin-2-one

1-Methyl-5-(Methylamino)Piperidin-2-One: A Comprehensive Overview

The compound with CAS No. 1339567-80-4, commonly referred to as 1-methyl-5-(methylamino)piperidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidinones, which are six-membered ring structures containing a ketone group. The presence of a methyl group at the 1-position and a methylamino group at the 5-position introduces unique chemical properties and functional group interactions that make this compound particularly interesting for research and application.

1-Methyl-5-(methylamino)piperidin-2-one has been extensively studied for its potential in drug discovery and development. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, including antiviral agents and neuroprotective drugs. The methylamino group at the 5-position plays a critical role in enhancing the compound's ability to interact with biological targets, such as enzymes and receptors. This makes it a valuable intermediate in medicinal chemistry.

One of the most notable advancements in the study of 1-methyl-5-(methylamino)piperidin-2-one involves its application in the development of inhibitors for viral proteases. Researchers have utilized this compound as a scaffold to design molecules that can effectively inhibit viral replication, offering promising leads for antiviral therapies. Additionally, its structural versatility has led to investigations into its potential as a building block for peptide mimetics, which are widely used in drug design due to their ability to mimic natural peptide interactions.

The synthesis of 1-methyl-5-(methylamino)piperidin-2-one has also been optimized in recent years. Traditional methods often involved multi-step reactions with low yields, but modern techniques have introduced more efficient pathways. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high purity levels. These advancements have made the compound more accessible for large-scale production and further research.

In terms of pharmacokinetics, 1-methyl-5-(methylamino)piperidin-2-one exhibits favorable absorption and bioavailability profiles, making it an attractive candidate for oral drug delivery systems. Preclinical studies have demonstrated its ability to cross biological barriers, such as the blood-brain barrier, which is crucial for targeting central nervous system disorders. Furthermore, its metabolic stability has been evaluated in various animal models, providing insights into its potential toxicity and clearance mechanisms.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on leveraging 1-methyl-5-(methylamino)piperidin-2-one for therapeutic applications. For example, it has been incorporated into drug delivery systems that enhance targeted drug release, reducing systemic side effects. Its compatibility with nanotechnology-based delivery platforms has opened new avenues for personalized medicine.

In conclusion, 1-methyl-5-(methylamino)piperidin-2-one (CAS No. 1339567-80-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the creation of novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly contribute to breakthroughs in medicine and related fields.